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Compound of Interest

Compound Name: 2-Sulfoethyl methacrylate

Cat. No.: B089208 Get Quote

Essential Safety and Handling Guide for 2-
Sulfoethyl Methacrylate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Sulfoethyl methacrylate (CAS: 10595-80-9). It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Sulfoethyl methacrylate is classified as a substance that causes severe skin burns and eye

damage and may provoke an allergic skin reaction.[1][2][3] The toxicological properties of this

chemical have not been fully investigated, warranting cautious handling with appropriate

protective measures.[1]

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Standard/Specification

Eye & Face
Chemical splash goggles and

face shield.[1]

NIOSH (US) or EN 166 (EU)

approved.[1]

Skin

Chemical-resistant gloves

(inspect before use) and a

complete chemical-resistant

suit.[1][4]

Select according to the

concentration and amount of

the substance at the specific

workplace.[1]

Respiratory

Full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges. A full-face

supplied air respirator is

required if it is the sole means

of protection.[1]

Use as a backup to

engineering controls where risk

assessment shows it is

necessary.[1]

General
Lab coat, long pants, and

closed-toe shoes.
Standard laboratory practice.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to proper handling procedures is critical to minimize exposure and ensure a safe

working environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[5]

Confirm all necessary PPE is available and in good condition.

2. Handling the Chemical:
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Avoid direct contact with skin and eyes.[2][4]

Do not inhale vapors, mist, or gas.[1][2]

Use non-sparking tools to prevent ignition from electrostatic discharge.[4]

Keep the container tightly closed when not in use. Store in a cool, dry, and well-ventilated

place.[2]

3. Post-Handling Procedures:

Wash hands thoroughly with soap and water before breaks and at the end of the workday.[1]

[2]

Properly remove and dispose of contaminated gloves and other disposable PPE.[1]

Decontaminate work surfaces after use.

Emergency and First-Aid Protocols
Immediate action is crucial in the event of an exposure.

Table 2: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[1][2][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[1][4] Rinse skin with water or use a safety

shower.[2] Seek medical attention.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[1]

[4] Remove contact lenses if present and easy

to do so.[2][3] Consult a physician.[1]

Ingestion

Do NOT induce vomiting.[1][2][4] Rinse the

mouth with water. Never give anything by mouth

to an unconscious person.[1][3][4] Call a

physician or Poison Control Center immediately.

[3][4]

Spill and Disposal Plan
A clear and efficient plan for spills and waste disposal is mandatory for laboratory safety.

Spill Response Workflow
The following diagram outlines the logical steps for responding to a 2-Sulfoethyl methacrylate
spill.
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Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE
(Full chemical suit, gloves, goggles, respirator)

Ensure Adequate Ventilation

Contain Spill
(Prevent spreading & entry into drains)

Absorb with Inert Material

Collect Waste
(Use non-sparking tools)

Place in a Suitable, Closed Container for Disposal

Decontaminate Spill Area

Dispose of Waste via Approved Channels

Click to download full resolution via product page

Caption: Workflow for handling a 2-Sulfoethyl methacrylate spill.
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Disposal Plan
Chemical Waste: Dispose of 2-Sulfoethyl methacrylate and any contaminated absorbent

materials as hazardous waste. This should be done through a licensed chemical destruction

facility or by controlled incineration with flue gas scrubbing.[4] Do not discharge into sewer

systems or the environment.[4]

Contaminated PPE and Materials: Dispose of contaminated gloves, clothing, and other

materials as hazardous waste in accordance with institutional and local regulations.[1]

Packaging: Contaminated containers should be disposed of as unused product.[1]

Alternatively, containers can be triple-rinsed (or equivalent) and recycled, or punctured to

prevent reuse and discarded in a sanitary landfill if regulations permit.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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